Cas no 210491-40-0 (Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester)
210491-40-0 structure
Product name:Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester
- 210491-40-0
- Methyl 2,6-bis(trifluoromethyl)-4-methoxybenzoate
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- Inchi： InChI=1S/C11H8F6O3/c1-19-5-3-6(10(12,13)14)8(9(18)20-2)7(4-5)11(15,16)17/h3-4H,1-2H3
- InChI Key： DDVKSLAUQRUVEJ-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 302.03776309Da
- Monoisotopic Mass: 302.03776309Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 9
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 327
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5Ų
- XLogP3: 3.5
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Pricemore >>
| Enterprise | No. | Product name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A015015463-1g |
Methyl 2,6-bis(trifluoromethyl)-4-methoxybenzoate |
210491-40-0 | 97% | 1g |
$1504.90 | 2023-09-02 |
Benzoic acid, 4-methoxy-2,6-bis(trifluoromethyl)-, methyl ester Related Literature
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Boosa Venu,Bilakanti Vishali,Gutta Naresh,Velisoju Vijay Kumar,Medak Sudhakar,Ramineni Kishore,Jorge Beltramini,Muxina Konarova,Akula Venugopal Catal. Sci. Technol., 2016,6, 8055-8062
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Alberto Villa,Nikolaos Dimitratos,Carine E. Chan-Thaw,Ceri Hammond,Gabriel M. Veith,Di Wang,Maela Manzoli,Laura Prati,Graham J. Hutchings Chem. Soc. Rev., 2016,45, 4953-4994
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Zheng-Dong Liu,Yong-Zheng Chang,Chang-Jin Ou,Jin-Yi Lin,Ling-Hai Xie,Cheng-Rong Yin,Ming-Deng Yi,Yan Qian,Nai-En Shi,Wei Huang Polym. Chem., 2011,2, 2179-2182
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Rutusmita Mishra,Neeladrisingha Das,Ritu Varshney,Kriti Juneja,Debabrata Sircar,Partha Roy Food Funct., 2021,12, 6603-6625
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